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Compound of Interest

2-Amino-N,N,2-
Compound Name: trimethylpropanamide
hydrochloride
CAS No.: 1005189-48-9
Cat. No.: B1441067

Get Quote

Executive Summary

2-Amino-N,N,2-trimethylpropanamide hydrochloride (CAS: 1005189-48-9), also known as
H-Aib-NMe2[1]-HCI, is a critical analytical standard used primarily in the quality control of

peptidomimetic drugs, particularly growth hormone secretagogues (ghrelin agonists) containing
the 2-aminoisobutyric acid (Aib) moiety.[2][1]

As a truncated amide derivative, it serves as a key marker for:

o Starting Material Carryover: Monitoring unreacted H-Aib-NMe2 in solid-phase peptide
synthesis.

+ Hydrolytic Degradation: Identifying cleavage products of Aib-containing active
pharmaceutical ingredients (APIs).

¢ Process Impurity Profiling: Validating cleaning protocols in multi-product manufacturing lines.
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This guide compares the performance of this specific hydrochloride salt standard against

alternative forms (free base, trifluoroacetate) and grades (research vs. certified), providing

experimental protocols for its validation in LC-MS/MS workflows.[2][1]

Technical Specifications & Characterization

The hydrochloride salt form is preferred over the free base due to its enhanced stability and

non-volatile nature, which is critical for accurate quantitative analysis.[2][1]

hemical Identi

Property

Specification

IUPAC Name

2-Amino-N,N,2-trimethylpropanamide
hydrochloride

Common Synonyms

H-Aib-NMe2[1]-HCI; N,N-Dimethyl-2-

aminoisobutyramide HCI

CAS Number

1005189-48-9

Molecular Formula

CeH1aN20[1][3] - HCI

Molecular Weight 166.65 g/mol (Salt); 130.19 g/mol (Base)
N Highly soluble in Water, Methanol, DMSO;
Solubility . , .
Sparingly soluble in Acetonitrile
pKa (Calc.) ~8.1 (Amino group)

Spectroscopic Signature (Validation Data)

e 'HNMR (D20, 400 MHz): 8 1.65 (s, 6H, C(CHs)z2), 2.98 (s, 3H, N-CHs), 3.05 (s, 3H, N-CHs3).
[2][1] Note: The N,N-dimethyl protons may appear as distinct singlets due to restricted

rotation around the amide bond.[1]

e MS (ESI+): [M+H]* observed at m/z 131.1.[2][1]

e MS/MS Transitions:

o Quantifier: 131.1 - 58.1 (Formation of 2-aminopropan-2-yl cation)[1]
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o Qualifier: 131.1 - 86.1 (Loss of dimethylamine)[2][1]

Comparative Analysis: Selecting the Right Standard
Comparison 1: Hydrochloride Salt vs. Free Base

The choice of salt form significantly impacts the standard's shelf-life and handling during
weighing.[2][1]

) Free Base
Hydrochloride (HCI) L .
Feature e (Liquid/Low-melt Verdict
a
Solid)
) ] ) Oily Liquid or HCI wins for ease of
Physical State Crystalline Solid ) ) o
Hygroscopic Solid weighing.[1]
o High (absorbs HCI wins for mass
Hygroscopicity Low to Moderate ]
atmospheric water) accuracy.[2][1]
- ) Potentially volatile HCI wins for long-term
Volatility Non-volatile o
(sublimation risk) storage.[2][1]
Elutes as free cation Elutes as free cation Tie (Salt dissociates in
Chromatography ) ) ) ) )
(identical) (identical) mobile phase).[2][1]

Insight: The free base of 2-amino-N,N,2-trimethylpropanamide is prone to absorbing COz and
moisture, leading to "mass drift" during standard preparation.[1] The HCI salt locks the amine,
preventing carbamate formation and ensuring stoichiometry.[2][1]

Comparison 2: Certified Reference Material (CRM) vs.
Research Grade

For GMP release testing, the grade of the standard dictates the validity of the result.[2][1]
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Certified Reference Material Research Grade
(CRM) (Synthesized)

Parameter

) ) Mass Balance (K.F. water,
Purity Assignment ] Area % (HPLC/GC only)
Residual Solvents, Ash)

Traceability NIST/SI Traceable Comparison to internal batch

) Explicitly calculated (e.g., £
Uncertainty 0.5%) Unknown
. 0

Final Product Release, Method  R&D, Early Process
Use Case o
Validation Development

Recommendation: Use CRM grade for establishing Relative Response Factors (RRF) and LOQ
determination.[2][1] Use Research Grade only for qualitative peak identification (retention time
markers).

Experimental Protocols
A. Standard Preparation (Self-Validating Workflow)

Objective: Prepare a stable stock solution that accounts for the salt form correction factor.[2][1]

Calculation:

[2][1]

» Weighing: Accurately weigh 12.8 mg of the HCI standard into a 10 mL volumetric flask.

o Dissolution: Dissolve in 50:50 Methanol:Water (v/v). Avoid pure acetonitrile as solubility is
limited.[2][1]

e Concentration: This yields a 1.0 mg/mL (free base equivalent) stock solution.

o Storage: Aliquot into amber glass vials and store at -20°C. Stable for 6 months.

B. LC-MS/MS Method for Impurity Profiling

Context: Detection of trace H-Aib-NMe2 in a peptide drug matrix.[2][1]
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e Column: C18 Polar-Embedded (e.g., Waters XBridge BEH Shield RP18), 2.1 x 100 mm, 2.5
um.[2][1]

» Mobile Phase A: 0.1% Formic Acid in Water.[2][1]
» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
o Gradient:
o 0-1 min: 5% B (Isocratic hold for polar retention)[1]
o 1-6 min: 5% - 40% B[1]
o 6-8 min: 95% B (Wash)[1]
e Flow Rate: 0.3 mL/min.[2][1]
» Detection: ESI Positive Mode, MRM.
o Target: m/z 131.1 - 58.1 (CE: 20 eV).[2][1]

Why this works: The polar-embedded group prevents "dewetting" in high aqueous conditions,
crucial for retaining the small, polar H-Aib-NMe2 molecule which often elutes in the void volume
on standard C18 columns.[1]

Visualizations
Diagram 1: Impurity Origin & Detection Logic

This pathway illustrates how the impurity arises during the synthesis of Aib-containing peptides
and the logic for selecting the HCI standard.[2][1]
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Click to download full resolution via product page

Caption: Origin of H-Aib-NMe2 impurity in peptide synthesis and its quantitative control loop.

Diagram 2: Standard Validation Workflow

A decision tree for verifying the quality of the standard before use in GMP testing.
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Caption: Pre-use verification workflow to ensure standard integrity and mass accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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